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Compound of Interest

Compound Name: PBI 51
CAS No.: 95343-49-0
Cat. No.: B15570290
Get Quote
. J

Disclaimer: Initial literature searches for "PBI-51" did not yield information on a specific
molecule with this designation. The following technical guide focuses on PBI-05204, a closely
named and well-documented botanical drug candidate, which is presumed to be the subject of

interest.

Introduction

PBI-05204 is a novel, first-in-class botanical drug candidate derived from a supercritical CO2
extract of Nerium oleander leaves.[1][2] It has been investigated for its potential as an anti-
cancer agent, with preclinical and clinical studies exploring its efficacy in various malignancies,
including pancreatic cancer and glioblastoma.[1][2] The primary active component of PBI-
05204 is oleandrin, a cardiac glycoside that has demonstrated potent anti-tumor activity.[1] This
technical guide provides a comprehensive review of the available scientific literature on PBI-
05204, with a focus on its mechanism of action, experimental protocols, and quantitative data

from key studies.

Mechanism of Action
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PBI-05204 exerts its anti-tumor effects through the modulation of several critical signaling
pathways, primarily the PISK/Akt/mTOR pathway, which is frequently dysregulated in cancer.[2]
Oleandrin, the major cytotoxic component of PBI-05204, is known to inhibit the phosphorylation
of Akt and downregulate mTOR activity.[1] This disruption of the PI3K/Akt/mTOR pathway leads
to the induction of apoptosis (programmed cell death) in cancer cells.[2] Furthermore, studies
have suggested that PBI-05204 can modulate the properties of cancer stem cells, which are
believed to be responsible for tumor initiation, progression, and resistance to therapy.[2]
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Caption: PBI-05204 Signaling Pathway

Preclinical and Clinical Data
In Vitro Studies

A summary of the in vitro activity of PBI-05204 in various human cancer cell lines is presented
below.
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IC50
Cell Line Cancer Type (Concentration for Reference
50% Inhibition)

Concentration-

U87MG Glioblastoma o [2]
dependent inhibition

] Concentration-
U251 Glioblastoma o [2]
dependent inhibition

Concentration-

T98G Glioblastoma o [2]
dependent inhibition

In Vivo Studies

The anti-tumor efficacy of PBI-05204 has been evaluated in animal models of human cancer.

Tumor Model Treatment Outcome Reference
Glioblastoma Inhibition of tumor

PBI-05204 [2]
Xenograft growth

Clinical Trials

PBI-05204 has been evaluated in Phase | and Phase Il clinical trials in patients with advanced

cancers.

Phase Il Study in Metastatic Pancreatic Ductal Adenocarcinoma (mPDA)
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Parameter Value Reference
Number of Patients Analyzed 38 [1]
Median Progression-Free

56 days [1]

Survival (PFS)

Objective Response Rate

2.6% (1 patient)

[1]

Overall Survival (OS) at 4.5
months

26.3% (10 patients)

[1]

Most Common Grade = 3
Treatment-Emergent Adverse

Events

Fatigue, vomiting, nausea,

decreased appetite, diarrhea

[1]

Experimental Protocols
Cell Viability Assay

o Objective: To determine the cytotoxic effects of PBI-05204 on cancer cell lines.

e Method: Human glioblastoma cell lines (U87MG, U251, and T98G) were cultured in
appropriate media.[2] Cells were seeded in 96-well plates and treated with increasing

concentrations of PBI-05204 for a specified duration. Cell viability was assessed using a
standard method such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) assay. The IC50 value was calculated from the dose-response curves.
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Caption: Cell Viability Assay Workflow
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Phase Il Clinical Trial in mPDA

o Objective: To evaluate the efficacy and safety of PBI-05204 in patients with refractory
metastatic pancreatic ductal adenocarcinoma.[1]

o Study Design: A single-arm, open-label, multi-center Phase Il study.[1]
» Patient Population: Patients with refractory mPDA.[1]

e Treatment: Patients received oral PBI-05204 daily until disease progression, unacceptable
toxicity, or withdrawal of consent.[1]

e Endpoints:
o Primary: Overall Survival (OS).[1]
o Secondary: Safety, Progression-Free Survival (PFS), and Overall Response Rate.[1]

e Assessments: Radiographic response was assessed every two cycles.[1]

Conclusion

PBI-05204 is a promising botanical drug candidate with a well-defined mechanism of action
involving the inhibition of the PI3K/Akt/mTOR signaling pathway. Preclinical studies have
demonstrated its anti-tumor activity in various cancer models. While a Phase Il trial in
metastatic pancreatic cancer did not meet its primary endpoint for overall survival, it showed
signals of efficacy in a heavily pretreated population and was generally well-tolerated.[1]
Further clinical investigation, potentially in combination with other therapeutic agents, is
warranted to fully elucidate the therapeutic potential of PBI-05204 in oncology.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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e 1. APhase ll, Single-Arm, Open-Label, Bayesian Adaptive Efficacy and Safety Study of PBI-
05204 in Patients with Stage IV Metastatic Pancreatic Adenocarcinoma - PubMed
[pubmed.ncbi.nim.nih.gov]

e 2. The Botanical Drug PBI-05204, a Supercritical CO2 Extract of Nerium Oleander, Inhibits
Growth of Human Glioblastoma, Reduces Akt/mTOR Activities, and Modulates GSC Cell-
Renewal Properties - PubMed [pubmed.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [An In-depth Technical Guide to PBI-05204: A Novel
Botanical Drug Candidate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570290/docs#an-in-depth-technical-guide-to-pbi-
05204-a-novel-botanical-drug-candidate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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